
Introduction to Perfluoroalkanesulfonyl Halides

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Pentafluoroethane-1-sulfonyl

chloride

CAS No.: 64773-40-6

Cat. No.: B1606014

Get Quote

Per- and polyfluoroalkyl substances (PFAS) have garnered significant attention for their unique

physicochemical properties, including high thermal stability, chemical inertness, and surfactant

capabilities.[1] Within this broad class, perfluoroalkanesulfonyl fluorides (R-SO2F) serve as

crucial intermediates in the synthesis of a wide array of fluorinated materials and biologically

active molecules.[2] The introduction of a chlorine atom, as in the case of 2-chloro-1,1,2,2,2-

pentafluoroethanesulfonyl fluoride, can modulate the electronic properties and reactivity of the

molecule, offering a handle for further chemical transformations.

The sulfonyl fluoride group is a particularly interesting functional group in modern chemistry. It

is recognized for its unique balance of stability and "clickable" reactivity, making it a valuable

tool in drug discovery and chemical biology.[3] This guide will delve into the specific

characteristics and potential of 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride as a

representative of this important class of compounds.

Physicochemical Properties
The properties of 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride can be predicted based

on known data for similar short-chain perfluoroalkanesulfonyl fluorides. A key analog is

1,1,2,2,2-pentafluoroethanesulfonyl fluoride (C2F6O2S), which is a colorless, volatile liquid.[4]
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Table 1: Predicted Physicochemical Properties of 2-Chloro-1,1,2,2,2-pentafluoroethanesulfonyl

fluoride

Property Predicted Value Rationale/Comparison

IUPAC Name

2-chloro-1,1,2,2,2-

pentafluoroethanesulfonyl

fluoride

Based on standard IUPAC

nomenclature rules.

Molecular Formula C2ClF5O2S ---

Molecular Weight 218.52 g/mol
Calculated from atomic

weights.

Boiling Point ~20-40 °C

Expected to be slightly higher

than the non-chlorinated

analog, 1,1,2,2,2-

pentafluoroethanesulfonyl

fluoride (boiling point: 11.3 °C),

due to increased molecular

weight and polarity.[4]

Density ~1.8 g/cm³

Higher than the non-

chlorinated analog (1.751

g/cm³) due to the presence of

the heavier chlorine atom.[4]

Solubility

Soluble in aprotic organic

solvents; reacts with protic

solvents.

Perfluoroalkanesulfonyl

fluorides are generally soluble

in ethers, chlorinated solvents,

and other non-protic media.

They are reactive towards

water and alcohols.[1]

Appearance
Colorless liquid or gas at room

temperature.

Based on the properties of

similar short-chain

perfluoroalkanesulfonyl

halides.[4]
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Synthesis Methodologies
The synthesis of perfluoroalkanesulfonyl fluorides typically involves electrochemical fluorination

(ECF) of their hydrocarbon-based sulfonyl halide precursors.[1] However, for a specific

chlorinated derivative like 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride, more targeted

synthetic routes would be necessary.

Proposed Synthetic Pathway
A plausible synthetic route would start from a commercially available chlorinated and

fluorinated ethane derivative. The introduction of the sulfonyl fluoride moiety can be achieved

through a multi-step process.

Diagram 1: Proposed Synthesis of 2-Chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride

2-Chloro-1,1,1-trifluoroethane
(CF3CH2Cl)

Intermediate Sulfinate Salt
(e.g., CF3CHClSO2Na)

  Sulfination (e.g., with Na2S2O4)

2-Chloro-1,1,1-trifluoroethanesulfonyl chloride
(CF3CHClSO2Cl)

  Chlorination (e.g., with N-chlorosuccinimide)

2-Chloro-1,1,1-trifluoroethanesulfonyl fluoride
(CF3CHClSO2F)

  Halogen Exchange (e.g., with KHF2)

2-Chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride
(C2ClF5O2S)

  Direct Fluorination or other fluorination methods
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Caption: A potential multi-step synthesis of the target compound.

Experimental Protocol (Conceptual):

Sulfination: 2-Chloro-1,1,1-trifluoroethane can be reacted with a sulfinating agent like sodium

dithionite to form the corresponding sodium sulfinate salt.[5]

Chlorination: The intermediate sulfinate salt is then treated with a chlorinating agent, such as

N-chlorosuccinimide, to yield 2-chloro-1,1,1-trifluoroethanesulfonyl chloride.[5]

Halogen Exchange: The sulfonyl chloride is subsequently converted to the sulfonyl fluoride

via a halogen exchange reaction, often employing a fluoride source like potassium bifluoride

(KHF2).[6]

Further Fluorination: The final fluorination of the remaining C-H bond to introduce the

additional fluorine atoms would require a more specialized and energetic fluorination

method, such as direct fluorination with elemental fluorine, which is a highly specialized and

hazardous process.[7]

Chemical Reactivity and Applications in Drug
Development
The reactivity of 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride is dominated by the

sulfonyl fluoride group and influenced by the perfluoroalkyl chain.

Reactivity of the Sulfonyl Fluoride Group
The sulfur-fluorine bond in sulfonyl fluorides is relatively stable compared to the sulfur-chlorine

bond in sulfonyl chlorides.[8] However, it is susceptible to nucleophilic attack, particularly by

strong nucleophiles. This controlled reactivity is the basis for its use in "click chemistry,"

specifically Sulfur(VI) Fluoride Exchange (SuFEx) reactions.[3]

Diagram 2: Key Reactions of the Sulfonyl Fluoride Moiety
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R-SO2F
(2-Chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride)

R-SO2-Nu
(e.g., Sulfonamides, Sulfonates)

 Nucleophilic Substitution

Nucleophile
(e.g., Amines, Alcohols)

Click to download full resolution via product page

Caption: Nucleophilic substitution at the sulfonyl fluoride group.

This reactivity allows for the facile synthesis of sulfonamides and sulfonate esters, which are

important functional groups in many pharmaceuticals.[9]

Role in Drug Discovery
The incorporation of perfluoroalkyl groups into drug candidates can significantly enhance their

metabolic stability, lipophilicity, and bioavailability.[10] The pentafluorosulfanyl (SF5) group, a

close relative of the perfluoroethylsulfonyl group, is often referred to as a "super-trifluoromethyl"

group due to its strong electron-withdrawing nature and high lipophilicity.[11]

Potential applications in drug development include:

Covalent Inhibitors: The sulfonyl fluoride moiety can act as a "warhead" to form a covalent

bond with specific amino acid residues (e.g., serine, threonine, tyrosine) in target proteins,

leading to irreversible inhibition.[8]

Metabolic Stability: The strong carbon-fluorine bonds in the perfluoroethyl group are resistant

to metabolic degradation, which can prolong the half-life of a drug.[3]

Modulation of Physicochemical Properties: The highly electronegative perfluoroalkylsulfonyl

group can be used to fine-tune the pKa, lipophilicity, and binding interactions of a drug

molecule.

Safety and Handling
Perfluoroalkanesulfonyl halides are reactive and potentially hazardous chemicals that require

careful handling in a laboratory setting.
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Table 2: General Safety and Handling Precautions

Aspect Precaution Rationale

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles, and a lab coat

are mandatory. Work should

be conducted in a well-

ventilated chemical fume hood.

[12][13]

To prevent skin and eye

contact and inhalation of

corrosive vapors.

Inhalation

Avoid breathing vapors. In

case of inhalation, move to

fresh air and seek medical

attention immediately.[12]

Vapors can be toxic and cause

respiratory irritation.

Skin and Eye Contact

In case of contact, immediately

flush with copious amounts of

water for at least 15 minutes

and seek medical attention.

[14]

These compounds can cause

severe burns.

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible materials such as

water, bases, and strong

oxidizing agents. Containers

should be tightly sealed.[15]

To prevent degradation and

hazardous reactions.

Spill and Disposal

Absorb small spills with an

inert material and dispose of

as hazardous chemical waste.

Follow institutional and local

regulations for disposal.[13]

To mitigate environmental

contamination and exposure

risks.

Conclusion
While 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride is not a widely commercialized

chemical, its structure embodies key features of modern organofluorine chemistry that are
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highly relevant to researchers in academia and industry. By understanding its properties and

reactivity through the lens of well-known analogs, scientists can leverage this and similar

building blocks for the development of novel materials, agrochemicals, and pharmaceuticals.

The strategic incorporation of perfluoroalkyl and sulfonyl fluoride moieties continues to be a

powerful approach in the design of next-generation chemical entities.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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